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Compound of Interest

Compound Name: 9-Eicosyne

CAS No.: 71899-38-2

Cat. No.: B14457290

Get Quote

This document provides essential safety and logistical information for the handling and disposal

of 9-Eicosyne in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

conduct.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) with a complete GHS classification for 9-Eicosyne is

not readily available, general safety precautions for long-chain, non-volatile alkynes should be

observed. Alkynes as a class are considered flammable.[1] Therefore, appropriate personal

protective equipment must be worn at all times.

Recommended Personal Protective Equipment:
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PPE Component Specification Purpose

Eye Protection Chemical splash goggles

Protects eyes from potential

splashes of 9-Eicosyne or

solvents.

Hand Protection Nitrile gloves
Provides a barrier against skin

contact with the chemical.[2]

Body Protection Laboratory coat
Protects skin and clothing from

spills and contamination.[2][3]

Footwear Closed-toe shoes
Prevents injuries from spills or

dropped equipment.[2][3]

Physical and Chemical Properties of 9-Eicosyne
A summary of the available quantitative data for 9-Eicosyne is provided below for easy

reference.

Property Value

Molecular Formula C₂₀H₃₈[4][5]

Molecular Weight 278.5 g/mol [4][5]

Boiling Point 351.27 °C (estimated)[6]

Flash Point 165.10 °C (estimated)[6]

Water Solubility 4.051e-005 mg/L at 25 °C (estimated)[6]

LogP (o/w) 9.962 (estimated)[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and prevent

accidents.

Preparation:
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Work Area: Designate a clean and uncluttered area for handling 9-Eicosyne, preferably

within a fume hood to ensure adequate ventilation.[2][7]

Equipment: Gather all necessary equipment, including a calibrated balance, spatulas,

weighing paper or boats, and appropriate glassware.

PPE: Don the required personal protective equipment as outlined in the table above.

Handling:

Weighing: Carefully weigh the desired amount of 9-Eicosyne using a clean spatula and

weighing boat. Avoid creating dust.

Transfer: Transfer the weighed solid to the reaction vessel. If dissolving in a solvent, add the

solvent slowly to the solid.

Spills: In the event of a small spill, absorb the material with an inert absorbent material and

place it in a designated waste container.

Post-Handling:

Cleaning: Thoroughly clean the work area and any equipment used with an appropriate

solvent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage: Store unused 9-Eicosyne in a tightly sealed container in a cool, dry, and well-

ventilated area away from ignition sources.

Disposal Plan
Proper disposal of 9-Eicosyne and any contaminated materials is crucial to ensure

environmental and workplace safety.

Waste Segregation:

9-Eicosyne is a non-halogenated organic solid.[8][9]
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Dispose of solid 9-Eicosyne waste and any materials contaminated with it (e.g., weighing

boats, gloves, absorbent pads) in a designated waste container labeled "Non-Halogenated

Organic Solid Waste".

Do not mix this waste with halogenated, acidic, basic, or aqueous waste streams.[8][9][10]

Container Management:

Ensure the waste container is properly labeled, kept closed when not in use, and stored in a

designated hazardous waste accumulation area.[11]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of 9-
Eicosyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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